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Compound of Interest

Compound Name: Sarglaroids F

Cat. No.: B12390391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Salidroside, a prominent bioactive phenylpropanoid glycoside, is a key constituent isolated

primarily from the roots of Rhodiola rosea L. and other species of the Rhodiola genus.[1] It has

garnered significant attention within the scientific community for its wide spectrum of

pharmacological activities, including neuroprotective, anti-inflammatory, anti-apoptotic, and

antioxidant properties.[1][2] This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and relevant experimental protocols for the

study of Salidroside. Additionally, it delves into a key signaling pathway modulated by this

compound, offering insights for researchers in drug discovery and development.

Chemical Structure and Identification
Salidroside is structurally characterized as the β-D-glucopyranoside of tyrosol.[3] The glucose

moiety is linked to the primary alcohol group of tyrosol, a phenylethanoid.

Molecular Formula: C₁₄H₂₀O₇[1][4]

IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[2-(4-hydroxyphenyl)ethoxy]oxane-3,4,5-

triol[5]

CAS Number: 10338-51-9[1][4][6]
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SMILES: C1=CC(=CC=C1CCO[C@H]2--INVALID-LINK--CO)O)O">C@@HO)O[5]

InChI: InChI=1S/C14H20O7/c15-7-10-11(17)12(18)13(19)14(21-10)20-6-5-8-1-3-9(16)4-2-

8/h1-4,10-19H,5-7H2/t10-,11-,12+,13-,14-/m1/s1[5]

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for Salidroside is presented in the table below,

providing a valuable resource for experimental design and analysis.

Property Value Reference(s)

Molecular Weight 300.3 g/mol [1][4]

Melting Point 159-160 °C [7]

Solubility

DMSO: 60 mg/mL (199.8 mM)

Water: 60 mg/mL (199.8 mM)

Ethanol: 4 mg/mL (13.32 mM)

PBS (pH 7.2): 10 mg/mL

[2][8]

Optical Rotation [α]D²⁰ = -30.6° (c=1, MeOH)

¹H NMR (CD₃OD, 400 MHz)

δ 7.05 (d, J=8.4 Hz, 2H), 6.70

(d, J=8.4 Hz, 2H), 4.33 (d,

J=7.6 Hz, 1H), 3.99-3.92 (m,

1H), 3.87 (dd, J=12.0, 2.0 Hz,

1H), 3.72-3.65 (m, 2H), 3.38-

3.20 (m, 4H), 2.84 (t, J=7.0 Hz,

2H)

[9]

¹³C NMR (CD₃OD, 100 MHz)

δ 156.9, 131.0, 130.4, 116.2,

104.5, 78.0, 77.8, 75.2, 71.7,

71.5, 62.7, 36.6

[10]

Mass Spectrometry

LC-MS/MS (Negative Ion

Mode): Precursor ion [M-H]⁻ at

m/z 299.0, producing fragment

ions at m/z 118.8 and 179.0.

[11]
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Experimental Protocols
Synthesis of Salidroside
A common method for the chemical synthesis of Salidroside involves the glycosylation of

tyrosol. The following protocol is adapted from a patented method:

Protection of Tyrosol: The phenolic hydroxyl group of tyrosol is first protected with an acyl

group (e.g., benzoyl chloride) in the presence of a base like triethylamine in a suitable

solvent such as ethyl acetate. The protected tyrosol is then purified.[10]

Glycosylation Reaction: The protected tyrosol (glycosylation acceptor) is reacted with a

glycosylation donor such as penta-O-acetyl-β-D-glucopyranose in the presence of a Lewis

acid catalyst (e.g., anhydrous ZnCl₂) in a dry, non-polar solvent like toluene. The reaction is

typically carried out at an elevated temperature (e.g., 95°C) for a set period (e.g., 1.5 hours).

[10]

Work-up and Purification of the Intermediate: After the reaction, the mixture is filtered and

washed with saturated sodium bicarbonate and brine solutions. The organic layer is dried

and concentrated to yield the acetylated Salidroside derivative. This intermediate can be

purified by recrystallization.[10]

Deprotection: The acyl and acetyl protecting groups are removed by treatment with a base,

such as potassium carbonate in methanol, under alkaline conditions.[10]

Final Purification: The final product, Salidroside, is purified through recrystallization or

column chromatography to yield a high-purity compound.[10]

Isolation of Salidroside from Rhodiola rosea
The extraction and isolation of Salidroside from its natural source generally involves the

following steps:

Plant Material Preparation: Dried and powdered roots of Rhodiola rosea are used as the

starting material.[12]

Extraction: The powdered material is extracted with a suitable solvent. Ethanol or methanol

are commonly used due to their efficiency in extracting Salidroside. Methods such as
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maceration, soxhlet extraction, or ultrasound-assisted extraction can be employed.[12]

Filtration and Concentration: The crude extract is filtered to remove solid plant debris, and

the solvent is evaporated under reduced pressure to obtain a concentrated extract.

Purification: The concentrated extract is subjected to further purification using

chromatographic techniques. This often involves column chromatography on silica gel or

other stationary phases, with a gradient elution system of solvents like chloroform and

methanol to separate Salidroside from other constituents.

High-Performance Liquid Chromatography (HPLC)
Analysis of Salidroside
HPLC is a standard method for the quantitative analysis of Salidroside. A typical protocol is as

follows:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[13]

Mobile Phase: A mixture of methanol and water is commonly used. For instance, an isocratic

elution with methanol-water (20:80, v/v) can be effective.[13]

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection is performed at a wavelength of 223 nm or 275 nm.[13]

Quantification: A calibration curve is generated using standard solutions of pure Salidroside

at different concentrations to quantify the amount of Salidroside in a sample.

Signaling Pathway Modulation
Salidroside has been shown to exert its biological effects by modulating various signaling

pathways. One of the key pathways it influences is the PI3K/Akt/mTOR pathway, which is

crucial in regulating cell proliferation, survival, and apoptosis. In the context of cancer cells,

Salidroside has been demonstrated to inhibit this pathway.

Caption: Inhibitory effect of Salidroside on the PI3K/Akt/mTOR signaling pathway.
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In several studies, Salidroside treatment has been shown to decrease the phosphorylation

levels of key proteins in this pathway, including PI3K, Akt, and mTOR.[3][14] This inhibition

leads to downstream effects such as the induction of apoptosis and the suppression of cell

proliferation in cancer cells.[3][14] The ability of Salidroside to modulate this fundamental

cellular pathway underscores its potential as a therapeutic agent in oncology and other

diseases where this pathway is dysregulated.

Conclusion
Salidroside stands out as a natural compound with a well-defined chemical structure and a

diverse range of biological activities. This guide provides essential technical information for

researchers and professionals engaged in the study of Salidroside, from its fundamental

chemical properties to its complex interactions with cellular signaling pathways. The detailed

experimental protocols and compiled data serve as a practical resource to facilitate further

research and development of Salidroside-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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